Cas no 1805994-29-9 (2-(Chloromethyl)-3-(difluoromethyl)-6-hydroxypyridine-5-acetic acid)

• Product Name: 2-(Chloromethyl)-3-(difluoromethyl)-6-hydroxypyridine-5-acetic acid
• CAS No: 1805994-29-9
• MF: C₉H₈ClF₂NO₃
• MW: 251.614528656006
• CID: 4890558
• Update Time: 2025-05-20

2-(Chloromethyl)-3-(difluoromethyl)-6-hydroxypyridine-5-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-3-(difluoromethyl)-6-hydroxypyridine-5-acetic acid

• Inchi： 1S/C9H8ClF2NO3/c10-3-6-5(8(11)12)1-4(2-7(14)15)9(16)13-6/h1,8H,2-3H2,(H,13,16)(H,14,15)
• InChI Key： DZYSZYRYQVVTKP-UHFFFAOYSA-N
• SMILES： ClCC1=C(C(F)F)C=C(CC(=O)O)C(N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 390
• XLogP3: 0.2
• Topological Polar Surface Area: 66.4

Additional information on 2-(Chloromethyl)-3-(difluoromethyl)-6-hydroxypyridine-5-acetic acid

Comprehensive Overview of 2-(Chloromethyl)-3-(difluoromethyl)-6-hydroxypyridine-5-acetic acid (CAS No. 1805994-29-9)

2-(Chloromethyl)-3-(difluoromethyl)-6-hydroxypyridine-5-acetic acid (CAS No. 1805994-29-9) is a specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound features a unique combination of functional groups, including a chloromethyl moiety, a difluoromethyl group, and a hydroxypyridine core, making it a versatile intermediate for synthesizing bioactive molecules. Its structural complexity and reactivity have garnered attention in drug discovery, particularly in the development of enzyme inhibitors and antimicrobial agents.

The growing interest in fluorinated compounds and heterocyclic chemistry has positioned 2-(Chloromethyl)-3-(difluoromethyl)-6-hydroxypyridine-5-acetic acid as a key subject in modern organic synthesis. Researchers are exploring its potential in designing next-generation therapeutics, especially for targeting metabolic disorders and inflammatory diseases. Its chloromethyl group enables facile derivatization, while the difluoromethyl moiety enhances metabolic stability—a critical factor in drug design.

In agrochemical applications, this compound’s pyridine-acetic acid backbone is being investigated for its role in developing crop protection agents. The hydroxypyridine segment contributes to chelating properties, which may improve the efficacy of micronutrient delivery systems in plants. Recent studies highlight its compatibility with sustainable agriculture practices, aligning with global trends toward eco-friendly pesticides.

From a synthetic perspective, CAS No. 1805994-29-9 is often discussed in the context of green chemistry and atom-efficient reactions. Its preparation typically involves multistep organic synthesis, with emphasis on optimizing yield and minimizing waste. Analytical techniques like HPLC and NMR spectroscopy are essential for characterizing its purity, given the compound’s sensitivity to hydrolysis and oxidation.

Market trends indicate rising demand for high-value chemical intermediates like 2-(Chloromethyl)-3-(difluoromethyl)-6-hydroxypyridine-5-acetic acid, driven by advancements in precision medicine and agrochemical innovation. Regulatory frameworks increasingly emphasize safety profiles and environmental impact, prompting manufacturers to adopt GMP-compliant production methods. This compound’s patent landscape also reflects its commercial potential, with several applications filed for derivatives in biocatalysis and material science.

For researchers seeking custom synthesis or bulk quantities of CAS No. 1805994-29-9, sourcing from ISO-certified suppliers is critical to ensure consistency. Storage recommendations typically include anhydrous conditions and low-temperature environments to preserve stability. As interest in tailor-made heterocycles grows, this compound exemplifies the intersection of structural ingenuity and practical utility in modern chemistry.